N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide

• IUPAC Name: N-(2-cyclopentylethyl)-N'-cyclopropyloxamide
• InChI: InChI=1S/C12H20N2O2/c15-11(12(16)14-10-5-6-10)13-8-7-9-3-1-2-4-9/h9-10H,1-8H2,(H,13,15)(H,14,16)
• InChI Key: ITDRPJBFMZXLOV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCNC(=O)C(=O)NC2CC2
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide, commonly known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It has been shown to selectively target cancer cells that have high levels of ribosomal DNA (rDNA) transcription, making it a promising anticancer drug candidate.

Mechanism of Action

CX-5461 selectively targets cancer cells that have high levels of N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide transcription. It binds to the DNA template and prevents the recruitment of RNA polymerase I, which is responsible for transcribing N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide. This leads to a reduction in ribosome production and cell growth, ultimately resulting in cancer cell death.
Biochemical and Physiological Effects:
CX-5461 has been shown to have minimal toxicity to normal cells, making it a promising anticancer drug candidate. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth in preclinical models.

Advantages and Limitations for Lab Experiments

One advantage of using CX-5461 in lab experiments is its specificity for cancer cells with high levels of N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide transcription. This allows for targeted treatment of cancer cells while minimizing toxicity to normal cells. One limitation is that CX-5461 has a short half-life and requires frequent dosing.

Future Directions

There are several potential future directions for research on CX-5461. One area of interest is in combination therapy with other anticancer drugs to increase efficacy. Another area of interest is in identifying biomarkers that can predict response to CX-5461 treatment. Additionally, there is potential for CX-5461 to be used in the treatment of other diseases, such as neurodegenerative disorders, that are associated with dysregulated N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide transcription.

Scientific Research Applications

CX-5461 has been extensively studied for its potential as an anticancer drug. It has been shown to be effective against a variety of cancer types, including breast, ovarian, and pancreatic cancer. Its mechanism of action involves inhibiting the transcription of N-(2-cyclopentylethyl)-N'-cyclopropylethanediamide, which is necessary for the production of ribosomes and cell growth.